Cas no 1564613-61-1 (3-(4-bromophenyl)-1,1-difluoropropan-2-ol)

• Product Name: 3-(4-bromophenyl)-1,1-difluoropropan-2-ol
• CAS No: 1564613-61-1
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 5904805
• PubChem ID: 112699145
• Update Time: 2024-01-13

3-(4-bromophenyl)-1,1-difluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1,1-difluoropropan-2-ol
• Benzeneethanol, 4-bromo-α-(difluoromethyl)-
• 1564613-61-1
• EN300-5112347

• Inchi： 1S/C9H9BrF2O/c10-7-3-1-6(2-4-7)5-8(13)9(11)12/h1-4,8-9,13H,5H2
• InChI Key： VENJKVUBAIINLJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)C(O)C(F)F

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Boiling Point: 314.1±42.0 °C(Predicted)
• pka: 12.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes